4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-(naphthalen-1-yloxymethyl)-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C18H13N3O2/c1-2-6-15-13(4-1)5-3-7-16(15)22-12-17-20-18(21-23-17)14-8-10-19-11-9-14/h1-11H,12H2
• InChI Key: ARYMGNBODQWNST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCC3=NC(=NO3)C4=CC=NC=C4
• Molecular Formula: C18H13N3O2
• Molecular Weight: 303.3 g/mol

Description

4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine, also known as NO-711, is a potent and selective blocker of the neuronal chloride transporter, KCC2. This compound has been extensively studied for its potential therapeutic applications in a variety of neurological disorders, including epilepsy, neuropathic pain, and spinal cord injury.

Mechanism of Action

4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine works by blocking the activity of the neuronal chloride transporter, KCC2. This transporter is responsible for maintaining the low intracellular chloride concentration in neurons, which is essential for proper neuronal function. By blocking KCC2, 4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine increases the intracellular chloride concentration, which in turn reduces neuronal excitability and reduces the likelihood of seizures.
Biochemical and Physiological Effects:
4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been shown to have a number of biochemical and physiological effects. For example, it has been shown to increase the expression of the GABA receptor in the brain, which is thought to contribute to its anticonvulsant effects. Additionally, it has been shown to reduce the expression of inflammatory cytokines in the spinal cord, which may contribute to its analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine in lab experiments is its selectivity for KCC2. This allows researchers to specifically target this transporter without affecting other chloride transporters in the body. Additionally, 4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been shown to be effective in reducing seizures and neuropathic pain in animal models, which makes it a useful tool for studying these conditions.
One limitation of using 4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine in lab experiments is its potential toxicity. While it has been shown to be safe in animal studies, its safety and efficacy in humans have not been established. Additionally, 4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is a relatively new compound, and more research is needed to fully understand its mechanisms of action and potential therapeutic applications.

Future Directions

There are a number of future directions for research on 4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine. One area of interest is in developing more potent and selective KCC2 blockers that can be used in humans. Additionally, researchers are exploring the potential of 4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine in treating other neurological disorders, such as traumatic brain injury and stroke. Finally, there is interest in understanding the long-term effects of 4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine on neuronal function and development.

Synthesis Methods

The synthesis of 4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine involves a series of chemical reactions starting with the condensation of 2-aminopyridine with ethyl chloroformate to form ethyl 2-pyridylcarbamate. This intermediate is then reacted with 1-naphthol and triethylamine to produce 2-(1-naphthyloxy)-ethyl 2-pyridylcarbamate. The final step involves the reaction of this intermediate with thionyl chloride and sodium azide to yield 4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine.

Scientific Research Applications

4-{5-[(1-naphthyloxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been extensively studied for its potential therapeutic applications in a variety of neurological disorders. In particular, it has been shown to be effective in reducing seizures in animal models of epilepsy. Additionally, it has been shown to be effective in reducing neuropathic pain in animal models of peripheral nerve injury.